Cas no 1820579-78-9 (tert-butyl (3S,4R)-3-amino-4-hydroxy-piperidine-1-carboxylate)

• Product Name: tert-butyl (3S,4R)-3-amino-4-hydroxy-piperidine-1-carboxylate
• CAS No: 1820579-78-9
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD28502772
• CID: 4618841
• PubChem ID: 60146107
• Update Time: 2025-10-29

tert-butyl (3S,4R)-3-amino-4-hydroxy-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-tert-Butyl 3-amino-4-hydroxypiperidine-1-carboxylate
• tert-butyl cis-3-amino-4-hydroxypiperidine-1-carboxylate
• PubChem24390
• 1-Piperidinecarboxylic acid, 3-amino-4-hydroxy-, 1,1-dimethylethyl ester, (3S,4S)-
• tert-Butyl (3S,4R)-3-amino-4-hydroxypiperidine-1-carboxylate
• SB13014
• (3S,4R)-1-Boc-3-amino-4-hydroxypiperidine
• t-Butyl cis-
• tert-butyl (3S,4R)-3-amino-4-hydroxy-piperidine-1-carboxylate
• CS-0058584
• (3s,4r)-3-amino-1-boc-4-hydroxypiperidine
• (3S,4R)-3-Amino-1-boc-4-hydroxypiperidine ee
• SCHEMBL23950384
• (3R,4S)-1-PIPERIDINECARBOXYLIC ACID, 3-AMINO-4-HYDROXY-, 1,1-DIMETHYLETHYL ESTER
• VXC57978
• tert-Butyl cis-3-amino-4-hydroxy-1-piperidinecarboxylate
• AKOS028110108
• P15175
• tert-Butyl cis-3-amino-4-hydroxy-1-piperidinecarboxylate, 95%
• 1638759-83-7
• 1-piperidinecarboxylic acid, 3-amino-4-hydroxy-, 1,1-dimethylethyl ester, (3s,4r)-
• cis-3-Amino-1-Boc-4-hydroxypiperidine
• DTXSID00733806
• P16185
• cis-tert-Butyl 3-amino-4-hydroxypiperidine-1-carboxylate
• AKOS027256124
• MFCD20922056
• 1820579-78-9
• MFCD28502772
• AS-52453
• t-Butyl (3S,4R)-3-amino-4-hydroxypiperidine-1-carboxylate

• MDL： MFCD28502772
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-4-8(13)7(11)6-12/h7-8,13H,4-6,11H2,1-3H3/t7-,8+/m0/s1
• InChI Key： LUQURLQDYAJECW-JGVFFNPUSA-N
• SMILES： O[C@@H]1CCN(C(=O)OC(C)(C)C)C[C@@H]1N

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8
• XLogP3: -0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (3S,4R)-3-amino-4-hydroxy-piperidine-1-carboxylate

tert-butyl (3S,4R)-3-amino-4-hydroxy-piperidine-1-carboxylate: A Comprehensive Overview

tert-butyl (3S,4R)-3-amino-4-hydroxy-piperidine-1-carboxylate, with the CAS number 1820579-78-9, is a significant compound in the field of organic chemistry and pharmacology. This compound is a derivative of piperidine, a six-membered saturated ring with one nitrogen atom. The stereochemistry of the compound is defined by the (3S,4R) configuration, which plays a crucial role in its biological activity and pharmacokinetic properties. The tert-butyl group attached to the piperidine ring serves as a protecting group for the carboxylic acid moiety, making it a valuable intermediate in various synthetic processes.

The synthesis of tert-butyl (3S,4R)-3-amino-4-hydroxy-piperidine-1-carboxylate involves multi-step reactions that require precise control over stereochemistry. Recent advancements in asymmetric catalysis have enabled the efficient synthesis of this compound with high enantiomeric excess. The use of chiral catalysts and transition metal-mediated reactions has significantly improved the yield and purity of this compound, making it more accessible for research and development purposes.

The biological activity of tert-butyl (3S,4R)-3-amino-4-hydroxy-piperidine-1-carboxylate has been extensively studied in recent years. This compound exhibits potential as a precursor for various bioactive molecules, including peptide analogs and drug candidates. Its amino and hydroxyl groups provide sites for further functionalization, enabling the creation of diverse chemical libraries. Researchers have explored its role in enzyme inhibition, particularly in protease and kinase pathways, which are critical targets in oncology and inflammatory diseases.

In terms of pharmacokinetics, the tert-butyl protecting group enhances the stability of the compound during absorption and distribution. This property makes it an attractive candidate for drug delivery systems that require controlled release mechanisms. Recent studies have also investigated the metabolic fate of this compound, revealing its ability to undergo enzymatic cleavage under specific conditions. These findings highlight its potential as a prodrug or a carrier molecule for targeted drug delivery.

The application of tert-butyl (3S,4R)-3-amino-4-hydroxy-piperidine-1-carboxylate extends beyond pharmaceuticals into materials science. Its unique structure allows for the formation of supramolecular assemblies and self-healing materials. Researchers have utilized its amine and hydroxyl groups to create cross-linked networks with tunable mechanical properties. These materials show promise in applications such as flexible electronics and biodegradable polymers.

From an environmental perspective, the synthesis and degradation pathways of tert-butyl (3S,4R)-3-amino-4-hydroxy-piperidine-1-carboxylate have been analyzed to assess their eco-friendliness. Green chemistry principles have guided the development of more sustainable synthesis routes, reducing waste and energy consumption. Biodegradation studies indicate that this compound can be metabolized by microorganisms under aerobic conditions, minimizing its environmental footprint.

In conclusion, tert-butyl (3S,4R)-3-amino-4-hydroxy-piperidine-1-carboxylate is a versatile compound with diverse applications across multiple disciplines. Its stereochemical integrity, functional versatility, and eco-friendly profile make it a valuable tool in modern chemical research. As advancements in synthetic methods and biological applications continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.